- Acid catalyzed and thermal rearrangements of 1-(α-branched alkoxy) naphthalenes, Pharma Chemica, 2014, 6(2), 299-311
Cas no 108-95-2 (Phenol, Crystals)
Phenol, Crystals structure
Phenol, Crystals
Phenol, Crystals Properties
Names and Identifiers
-
- Phenol
- BENZENOL
- BIOPHENOL
- CARBOLIC ACID
- CARBOLIC ACID SOLID
- FEMA 3223
- HYDROXYBENZENE
- HYDROXY BENZENE SOLID
- KJELDAHL PHENOL REAGENT
- LIQUIFIED PHENOL
- OXYBENZENE
- PHENIC ACID
- PHENOL, LIQUEFIED
- PHENOL LIQUIFIED
- PHENOL REAGENT
- PHENOL SATURATED, PH 4.5
- PHENOL SINGLE PHASE BUFFER, SATURATED
- PHENOL SOLUTION
- PHENOL STANDARD
- PHENOL, SPECIAL FOR CHROMATOGRAPHY
- Phenol,industrial
- ACSPHENOLCRYSTALS
- Fenol
- Fenolo
- Izal
- LIQUEFIED PHENOL
- NA 2821
- Paoscle
- PHENOL - WHOLE VOLUME, CRM STANDARD
- PHENOL BP (DETACHED CRYSTALS)
- PHENOL CRYSTALS ANALAR
- PHENOL FOR SYNTHESIS
- PHENOL SOLID
- Phenol water saturated sol.,DNAse,RNAse
- PHENOL, MOLTEN
- Phenole
- PhOH
- PhenolGr
- PHENOL
- Phenol, Crystals
- DB03255
- Phenic
- Phenol (USP:JAN)
- bmse000290
- P1610
- METACRESOL IMPURITY A (EP IMPURITY)
- NCGC00259188-01
- EPA Pesticide Chemical Code 064001
- Sore Throat Relief
- Tox21_300042
- 73607-76-8
- Sore ThroatCherry
- ABC Sore ThroatMenthol Flavor
- PUBLIX Sore Throat Fast Relief Oral Anesthetic
- Chloraseptic Sore Throat Cherry
- Phenol, pure
- Phenol, sulfurated
- Phenic alcohol
- NCGC00091454-05
- Phenol, molten [UN2312] [Poison]
- Phenylic acid
- Hydroxy-benzene
- Cepastat lozenges
- NCI-C50124
- PHENOL [MART.]
- Castellani Paint 1.5%
- Phenol alcohol
- Fenol(DUTCH, POLISH)
- UN2821
- HEXYLRESORCINOL IMPURITY A (EP IMPURITY)
- Meijer Sore Throat
- 17442-59-0
- C6H5OH
- METACRESOL IMPURITY A [EP IMPURITY]
- PUBLIX Sore ThroatMenthol Flavor
- Acide carbolique
- EC 203-632-7
- phenol 0.6% anesthetic oral rinse
- Phenol 1000 microg/mL in Dichloromethane
- Phenol, puriss. p.a., ACS reagent, reag. Ph. Eur., 99.0-100.5%
- A13-01814
- Campho-Phenique Gel
- Liquified Phenol
- ENT-1814
- HEXYLRESORCINOL IMPURITY A [EP IMPURITY]
- F1908-0106
- Phenol [JAN]
- Sore Throat ReliefCherry
- Phenol, BioXtra, >=99.5% (GC)
- Phenol, PESTANAL(R), analytical standard
- Q130336
- PHENOL [USP-RS]
- 65996-83-0
- PHENOL [FHFI]
- Phenol (JP17/USP)
- BIDD:ER0293
- EINECS 203-632-7
- 63496-48-0
- NCGC00091454-02
- Phenyl hydrate
- Rcra waste number U188
- FEMA No. 3223
- PHENOL [WHO-DD]
- Phenol liquid
- Monohydroxybenzene
- Phenol, natural, 97%, FG
- PHENOL (IARC)
- Eos Medicated Pain Relieving Lip Balm
- Phenol for disinfection (JP17)
- Phenyl alcohol
- bmse010026
- Phenol, BioUltra, for molecular biology, >=99.5% (GC)
- Phenol,(S)
- 3f39
- UN2312
- Paoscle (TN)
- Phenol, AR, >=99.5%
- Liquified Phenol, meets USP testing specifications, >=89.0%
- CAS-108-95-2
- Carbolsaure [German]
- MFCD00002143
- CepastatExtra Strength
- Phenol, solid [UN1671] [Poison]
- NCGC00091454-06
- FT-0673707
- AI3-01814
- Phenol, for molecular biology
- Cuticura pain relieving ointment
- 2-phenyl alcohol
- Phenol, SAJ first grade, >=98.0%
- Baker's p and s
- UNII-339NCG44TV
- DRx Choice Sore ThroatMenthol Flavor
- Walgreens Sore Throat
- Chloraseptic Sore Throat Citrus
- 1ai7
- Sore ThroatReadyInCase
- Wild Horse 777 Oral
- HEB Sore ThroatCherry Flavor
- UN 2312
- UN 1671 (solid)
- FT-0645154
- Phenol, >=99%
- PHENOL, 80% in ethanol
- NCGC00091454-07
- CCRIS 504
- Liquefied phenol
- CHEBI:33853
- Pandy's reagent
- Benzene, hydroxy-
- PHENOL,LIQUIFIED [VANDF]
- Karbolsaeure
- PHENOL [II]
- Liquid phenol
- Phenol,liquified
- Fenosmolin
- Phenol, >=99.0%
- Fenol [Dutch, Polish]
- Sore Throat Cherry
- Tox21_201639
- Phenol 10 microg/mL in Methanol
- Phenol, molten
- phenylalcohol
- Fenolo [Italian]
- UN 2312 (molten)
- Liquefied phenol (TN)
- CHEBI:15882
- Benzophenol
- Acidum Carbolicum
- Campho-Phenique Cold Sore Gel
- Liquified Phenol (contains 7-10 % water)
- Phenol (CGA 73330)
- SALICYLIC ACID IMPURITY C [EP IMPURITY]
- 108-95-2
- Phenol, Glass Distilled Under Argon
- Carbolic acid liquid
- Carbolsaeure
- Pain RelievingPetro Carbo
- Liquefied phenol (JP17)
- SMR000568492
- phenol
- ABC Sore Throat
- NSC 36808
- carbolic acid
- NCGC00091454-03
- BP-30160
- Oxybenzene
- NSC36808
- AKOS000119025
- Phenol, unstabilized, ReagentPlus(R), >=99%
- PHENOL [EP MONOGRAPH]
- Phenol, detached crystals
- Phenol [USP:JAN]
- Phenol, unstabilized, purified by redistillation, >=99%
- Baker's P & S liquid & Ointment
- 61788-41-8
- DTXSID5021124
- Phenol synthetic
- NICE SORE THROAT Cherry
- D00033
- AM802906
- RCRA waste no. U188
- 1li2
- BDBM26187
- MLS001065591
- PHENOL (USP-RS)
- Acide carbolique [French]
- PHENOL (MART.)
- PHENOL (USP MONOGRAPH)
- Phenol for disinfection (TN)
- HEB Sore ThroatMenthol Flavor
- Monophenol
- PHENOL [USP MONOGRAPH]
- Ulcerease
- Phylorinol
- CHEMBL14060
- PHENOL [HSDB]
- Synthetic phenol
- Phenol, puriss., meets analytical specification of Ph. Eur., BP, USP, 99.5-100.5% (GC)
- 339NCG44TV
- Baker's P and S Liquid and Ointment
- PHENOL [MI]
- PHENOL (2,3,4,5,6-D5)
- Sore Throat ReliefCherry Flavor
- Phenol molten
- Phenol, liquified
- PUBLIX Sore Throat
- Phenol, synthetic
- Phenol 5000 microg/mL in Methanol
- Phenol, for molecular biology, ~90% (T), liquid
- UN 2821
- Phenol 100 microg/mL in Methanol
- Caswell No. 649
- Phenol, BioUltra, for molecular biology, TE-saturated, ~73% (T)
- RugbyCherry Flavor
- Z104473830
- C00146
- Fungus Fighte
- Phenol, p.a., ACS reagent, 99.5-100.5%
- Phenol, ACS reagent
- PHENOL (II)
- Benzenol
- Phenyl hydroxide
- arenols
- Tox21_113463_1
- 2-allphenol
- NSC-36808
- Carbolicum acidum
- DTXCID501124
- hydroxy benzene
- HSDB 113
- Topcare Sore ThroatMenthol Flavor
- Sore ThroatMenthol
- acide phenique
- UN1671
- Phenol, solid
- Topcare Sore Throat
- Walgreens Sore ThroatCherry Flavor
- Phenol, LR, >=99%
- USEPA/OPP Pesticide Code: 064001
- Phenol-3,5-d2
- METHYL SALICYLATE IMPURITY B [EP]
- Phenic acid
- EN300-19432
- PHENOL [VANDF]
- CHLORASEPTIC SORE THROAT
- DRx Choice Sore Throat
- UN 1671
- J-610001
- Liquefied phenol BP
- Phenol, United States Pharmacopeia (USP) Reference Standard
- Tox21_113463
- PHENOL (EP MONOGRAPH)
- Fenosmoline
- Phenol ACS grade
- Karbolsaure
- Fortinia ID
- NCGC00091454-04
- 4i7l
- CARBOLICUM ACIDUM [HPUS]
- P2771
- Campho-Phenique Liquid
- 27073-41-2
- Phenol, ultrapure
- Phenol, liquefied
- Phenol (TN)
- Carbol
- TopCareCherry Flavor
- Phenylic alcohol
- InChI=1/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7
- Carbolsaure
- phenol;phenol [jan];phenol, pure;phenol phenol [jan] phenol, pure
- HEB Sore Throat
- Sore Throat Spray
- Monohydroxy benzene
- NCGC00254019-01
- Good Neighbor Sore Throat
- Phenol, dimer
- WLN: QR
- Phenole [German]
- Carbolic acid, liquid
- NCGC00091454-01
- PHENOL [INCI]
- Vortex Moisturizer Oral
- CVS Health Sore Throat Fast Relief Oral Anesthetic
- Sore Throat ReliefMenthol
- Phenosmolin
- (14C)Phenol
- Phenol, labeled with carbon-14
- Phen-2,4,6-d3-ol-d
- FT-0693833
- Phenol, liquid
- Phenol, JIS special grade, >=99.0%
- PHENOL [IARC]
- Good Neighbor Sore ThroatCherry Flavor
- NS00010045
- Phenol, puriss., meets analytical specification of Ph. Eur., BP, USP, >=99.5% (GC), crystalline (detached)
- Phenol (liquid)
- NICE SORE THROAT Spearmint
- Phenol, contains hypophosphorous as stabilizer, loose crystals, ACS reagent, >=99.0%
- MLSMR
- Phenol Solution
- Phenol，phenyl hydroxide
- Phenol for disinfection (JP18)
- BRD-K76549667-001-04-6
- Liquefied phenol (JP18)
- DTXSID9075294
- STL194294
- SBI-0653931.0001
- Phenoxy
- Phenol (JP18/USP)
- Hydroxybenzene
- Benzenol; Hydroxybenzene; NSC 36808
- acide carbolique
- +Expand
-
- MFCD00002143
- ISWSIDIOOBJBQZ-UHFFFAOYSA-N
- 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H
- C1=CC=C(C=C1)O
- 969616
Computed Properties
- 94.04190
- 1
- 0
- 0
- 94.041865
- 7
- 46.1
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 2
- 0
- 20.2
Experimental Properties
- 1.39220
- 20.23000
- 7241
- n/D 1.4359
- 8 g/100 mL
- 182 °C(lit.)
- 40-42 °C (lit.)
- 0.09 psi ( 55 °C)
0.36 mmHg ( 20 °C) - Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- 3223
- H2O: 50 mg/mL at 20 °C, clear, colorless
- 1 M in dichloromethane
- Oil
- 3.0-6.0 (25℃, 0.5M in H2O)
- Slightly soluble in cold water, miscible in ethanol, ether, chloroform, glycerol. [16]
- 41℃
- Air & Light Sensitive
- 9.89(at 20℃)
- 1.071 g/mL at 25 °C(lit.)
- 8.50 eV
Phenol, Crystals Security Information
-
GHS05
GHS06 
GHS08 
- SJ3325000
- 2
- 6.1
- S26-S36/37/39-S45-S36/37-S28A-S28-S24/25-S1/2-S36-S16
- II
- II
- R23/24/25; R34; R40; R48/20/21/22; R68
- 6.1
-
T
C 
- UN 2821 6.1/PG 2
- H301,H311,H314,H331,H341,H373
- P261,P280,P301+P310,P305+P351+P338,P310
- dangerous
- 2-8°C
- II
- 23/24/25-34-48/20/21/22-68
- Danger
- Yes
- LD50 orally in rats: 530 mg/kg (Deichmann, Witherup)
- 1.3-9.5%(V)
- 6.1
- 8-23
Phenol, Crystals Customs Data
- 2907111000
-
China Customs Code:
2907111000
Phenol, Crystals Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C
Reference
- Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds, ChemRxiv, 2023, From ChemRxiv, 1-14
Synthetic Circuit 3
Reaction Conditions
1.1R:O2, C:Mn, C:Al2O3, C:Ag
Reference
- Probing the effects of plasma-induced surface species in ring-opening process of toluene decomposition via plasma-excited TPD and in situ DRIFTS, Journal of Cleaner Production, 2022, 371, 133332
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin, Bioresource Technology, 2016, 221, 568-575
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C
Reference
- Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin, Chemical Engineering Journal (Amsterdam, 2022, 442,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C
Reference
- Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations, Biomass and Bioenergy, 2020, 134,
Synthetic Circuit 7
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ; 3 h, 160 - 165 °C
Reference
- Method for production of alkylene glycol vinyl ethers, European Patent Organization, , ,
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Carbamide peroxide Solvents: DMSO-d6 , Water , Water-d2 ; rt
Reference
- Hydrogen Peroxide-Responsive Triggers Based on Borinic Acids: Molecular Insights into the Control of Oxidative Rearrangement, Chemistry - A European Journal, 2022, 28(59),
Synthetic Circuit 9
Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid Solvents: Ethanol , Water ; 8 h, 300 °C
Reference
From lignin-derived bio-oil to lignin-g-polyacrylonitrile nanofiber: High lignin substitution ratio and maintaining good nanofiber morphology
,
Polymer Testing,
2020,
81,
Synthetic Circuit 10
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
,
Journal of Analytical and Applied Pyrolysis,
2019,
137,
86-95
Synthetic Circuit 11
Reaction Conditions
1.1 Catalysts: Choline chloride , Imidazole ; 150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
,
International Journal of Biological Macromolecules,
2021,
193,
319-327
Synthetic Circuit 12
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
,
Journal of Analytical and Applied Pyrolysis,
2019,
137,
86-95
Synthetic Circuit 13
Synthetic Circuit 14
Reaction Conditions
1.1 Solvents: Water ; 30 min, 280 °C
Reference
Decomposition behavior and decomposition products of epoxy resin cured with MeHHPA in near-critical water
,
Journal of Wuhan University of Technology,
2013,
28(4),
781-786
Synthetic Circuit 15
Reaction Conditions
1.1 Reagents: Hydrogen peroxide , Manganese sulfate Catalysts: Manganese peroxidase Solvents: Water ; 1 h, pH 4.5, rt
Reference
Degradation of bisphenol A by the lignin-degrading enzyme, manganese peroxidase, produced by the white-rot basidiomycete, Pleurotus ostreatus
,
Bioscience,
2000,
64(9),
1958-1962
Synthetic Circuit 16
Reaction Conditions
1.1 Catalysts: Ruthenium , Carbon Solvents: Ethanol ; 100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
,
ACS Sustainable Chemistry & Engineering,
2020,
8(50),
18455-18467
Synthetic Circuit 17
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ; 4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
,
ChemSusChem,
2020,
13(17),
4633-4648
Synthetic Circuit 18
Reaction Conditions
1.1 Reagents: Potassium carbonate , Hexachlorocyclotriphosphazene ; 1 h, 170 °C
Reference
Oligomeric hydroxy-aryloxy phosphazene based on cyclic chlorophosphazenes
,
Russian Journal of Applied Chemistry,
2013,
86(12),
1903-1912
Synthetic Circuit 19
Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ; rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
,
RSC Advances,
2019,
9(5),
2764-2771
Synthetic Circuit 20
Reaction Conditions
1.1 Reagents: Sodium Solvents: Xylene
Reference
Acetylenic ethers. I. Phenoxyacetylenes
,
Journal of the American Chemical Society,
1940,
62,
1849-54
Phenol, Crystals Raw materials
- Methyl salicylate
- Pentaethylene glycol monophenyl ether
- Hexaethylene glycol monophenyl ether
- Bisphenol A Diglycidyl Ether
- Hexahydro-4-methylphthalic anhydride
- Borinic acid, B-[2-(1-methylethyl)phenyl]-B-phenyl-
- Benzene, [(2-bromoethenyl)oxy]-
- Ethanol,2-[2-[2-(2-phenoxyethoxy)ethoxy]ethoxy]-
- 1,1'',1''''-(phenoxymethanetriyl)tribenzene
- Ethanol,2-[2-(2-phenoxyethoxy)ethoxy]-
- Bisphenol A
- Sulfate Lignin
- Guaiacol
- Lignin
Phenol, Crystals Preparation Products
- Benzyl alcohol (100-51-6)
- Benzaldehyde (100-52-7)
- Anisole (100-66-3)
- Meta-Methylanisole (100-84-5)
- 3,5-Di-tert-butylcatechol (1020-31-1)
- 4-Methylbenzaldehyde (104-87-0)
- 3-(4-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol (10527-11-4)
- Vinyl Propionate (stabilized with MEHQ) (105-38-4)
- 1-Methyl-2-propylbenzene (1074-17-5)
- butanedioic acid (110-15-6)
- Maleic acid (110-16-7)
- 2-Methyl-2-cyclopentenone (1120-73-6)
- 2-Cyclopenten-1-one,2,3-dimethyl- (1121-05-7)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- 3,5-Di-tert-butylphenol (1138-52-9)
- 1,2,3,4-Tetrahydronaphthalene (119-64-2)
- Phenol, 3,5-diethyl- (1197-34-8)
- Cyclopentanone (120-92-3)
- 2,4-bis(2-methylbutan-2-yl)phenol (120-95-6)
- Vanillin (121-33-5)
- Vanillic acid (121-34-6)
- 4-Ethylphenol (123-07-9)
- Diethyl succinate (123-25-1)
- 2,6-Di-tert-butylphenol (128-39-2)
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- 1,2-Diethoxy-4-ethylbenzene (131358-04-8)
- Methylnaphthalene (1321-94-4)
- 3,6,9,12,15-Pentaoxaheptadec-16-en-1-ol (134246-96-1)
- Syringaldehyde (134-96-3)
- Benzene,1,4-diethyl-2-methyl- (13632-94-5)
- 4-ethyl-2,6-dimethoxyphenol (14059-92-8)
- propanedioic acid (141-82-2)
- Oxalic acid (144-62-7)
- 5-Indanol (1470-94-6)
- 4-Methoxy-1-ethylbenzene (1515-95-3)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
- Benzene,1-methyl-4-(1-methylpropyl)- (1595-16-0)
- 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (1620-98-0)
- 2-Ethyl-5-methylphenol (1687-61-2)
- 2-Ethyl-6-methylphenol (1687-64-5)
- 4-Sec-Butyl-2,6-di-tert-butylphenol (17540-75-9)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- 2-methoxy-3-methylphenol (18102-31-3)
- (2-methylbut-3-en-2-yl)benzene (18321-36-3)
- 1,3-Cyclohexadiene,1-methyl-4-(1-methylethenyl)- (18368-95-1)
- 6-tert-Butyl-2,4-xylenol (1879-09-0)
- Syringylacetone (19037-58-2)
- 6-methylindan-4-ol (20294-32-0)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- Tert-Pentylbenzene (2049-95-8)
- 1,2-Diethoxybenzene (2050-46-6)
- Propofol (2078-54-8)
- (but-2-en-2-yl)benzene (2082-61-3)
- 2,3-Dihydro-2,3,4,5-tetramethyl-1H-inden-1-one (2102473-49-2)
- Benzene,2-(1,1-dimethylethyl)-1,4-dimethoxy- (21112-37-8)
- 2-Methyl-1H-indene (2177-47-1)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- Phenol,2,4-bis[1-(4-hydroxyphenyl)-1-methylethyl]- (2300-15-4)
- Homovanillyl alcohol (2380-78-1)
- 2,3,6-Trimethylphenol (2416-94-6)
- 2,6-Bis(1,1-dimethylethyl)-1,4-benzenediol (Technical Grade) (2444-28-2)
- 2,3-Dihydroxybenzaldehyde (24677-78-9)
- Phenol, 3-ethoxy-5-methyl- (24741-99-9)
- Acetosyringone (2478-38-8)
- Vanillyl Methyl Ketone (2503-46-0)
- Cyclohexanol, 2-ethyl-, 1-benzoate (2617543-42-5)
- 4-Vinylphenol (2628-17-3)
- 3,5-Dimethylbenzyl alcohol (27129-87-9)
- Azulene (275-51-4)
- 3-methylcyclopent-2-en-1-one (2758-18-1)
- 2-Methoxy-4-propylphenol (2785-87-7)
- 4-Ethylguaiacol (2785-89-9)
- Cyclopentane,1,2,4-trimethyl- (2815-58-9)
- 2-Ethyl-m-xylene (2870-04-4)
- 4-Ethylresorcinol (2896-60-8)
- 2,4-Diisopropylphenol (2934-05-6)
- Phenol,2,4,6-tris(1-methylethyl)- (2934-07-8)
- 2,3-Dimethylanisole (2944-49-2)
- Phenol, ethyl-2-methoxy- (29760-89-2)
- 2-Cyclopenten-1-one,3,4-dimethyl- (30434-64-1)
- 2-butylphenol (3180-09-4)
- Phenol,2,3,4,6-tetramethyl- (3238-38-8)
- 2-Methyl-5-hexen-3-ol (32815-70-6)
- 4-Ethoxy-3-methoxytoluene (33963-27-8)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- Ethyl diphenylacetate (3468-99-3)
- 2-methyl-6-propylphenol (3520-52-3)
- 2,5-Diisopropylphenol (35946-91-9)
- 1-(3,4-dimethylphenyl)ethan-1-one (3637-01-2)
- 1,1-diethoxybutane (3658-95-5)
- 2,3-Dihydro-2,2,4,6-tetramethylbenzofuran (3698-49-5)
- 2-Ethyl-4-methylphenol (3855-26-3)
- 3′,5′-Dimethoxyacetophenone (39151-19-4)
- Benzene, 4-(2-butenyl)-1,2-dimethyl- (39831-51-1)
- 2,6-Di-tert-butyl-4-ethylphenol (4130-42-1)
- 4-Hydroxy-2-methylbenzaldehyde (41438-18-0)
- 4-(prop-1-en-2-yl)phenol (4286-23-1)
- 1,2-Dihydroxyindane (4370-02-9)
- 4-Methylcatechol (452-86-8)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- 3-Methylcatechol (488-17-5)
- 1-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propan-2-one (4899-74-5)
- Benzene, 1-methoxy-4-(1-methylpropyl)- (4917-90-2)
- Benzene,1-ethyl-3-(1-methylethyl)- (4920-99-4)
- 3,4-Dihydro-2H-1-benzopyran (493-08-3)
- Indane (496-11-7)
- Coumaran (496-16-2)
- 2,4,5-trimethylphenol (496-78-6)
- 2-ethylcyclopentan-1-one (4971-18-0)
- Apocynin (498-02-2)
- Lactate (50-21-5)
- Benzene,1-ethoxy-4-methoxy- (5076-72-2)
- 1-methyl-4-(2-methylpropyl)benzene (5161-04-6)
- 2-(2,5-dimethoxyphenyl)propanal (52417-48-8)
- Phenol,2,3,5,6-tetramethyl- (527-35-5)
- 4,5-Dimethylbenzene-1,3-diol (527-55-9)
- 2,4,6-Trimethylphenol (527-60-6)
- o-Cymene (527-84-4)
- 3-Phenoxy-1,2-propanediol (538-43-2)
- 1,4-Dioxene (543-75-9)
- Hexadecane (544-76-3)
- 3-(4-Hydroxyphenyl)propionic Acid Methyl Ester (5597-50-2)
- Benzene,(2-methyl-1-buten-1-yl)- (56253-64-6)
- 1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one (5650-43-1)
- 5-Sec-butylpyrogallol (56707-65-4)
- 2,6-Dimethoxytoluene (5673-07-4)
- 2-(4-Hydroxy-3-methoxyphenyl)acetaldehyde (5703-24-2)
- 3-Hydroxy-4-methylbenzaldehyde (57295-30-4)
- Phenol,2-methoxy-6-(2-propen-1-yl)- (579-60-2)
- 2,6-Dimethylnaphthalene (581-42-0)
- Benzene, 4-butyl-1,2-dimethoxy- (59056-76-7)
- Phenol,2-methoxy-4-(1Z)-1-propen-1-yl- (5912-86-7)
- 1-Methyl-cyclohexene (591-49-1)
- Butanoic acid,2-hydroxy- (600-15-7)
- Ethyl 2-(4-hydroxy-3-methoxyphenyl)acetate (60563-13-5)
- Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- (60772-80-7)
- 2,3-Xylohydroquinone (608-43-5)
- 2-Ethyl Toluene (611-14-3)
- Ethyl Hydroferulate (61292-90-8)
- Ethyl vanillate (617-05-0)
- 3-Ethyltoluene (620-14-4)
- 3-Ethylphenol (620-17-7)
- 4-Ethyltoluene (622-96-8)
- 1,2,3-Trimethoxybenzene (634-36-6)
- 2-Propylphenol (644-35-9)
- 3,4,5-Trimethoxytoluene (6443-69-2)
- 4-Propylphenol (645-56-7)
- Benzoic acid (65-85-0)
- 4-allyl-2,6-dimethoxyphenol (6627-88-9)
- 2,6-dimethoxy-4-propylphenol (6766-82-1)
- trans-1,2-Dimethylcyclohexane (6876-23-9)
- Malic acid (6915-15-7)
- 2,3,5-Trimethyphenol (697-82-5)
- 3-Ethyl-5-methylphenol (698-71-5)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 1-Butanol (71-36-3)
- 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxobutyl)- (72008-46-9)
- (7287-58-3)
- 1-Decyne (764-93-2)
- 1-Methyl-1H-indene (767-59-9)
- Triphenyl methanol (76-84-6)
- 4',6'-Dihydroxy-2',3'-dimethylacetophenone (7743-14-8)
- Propanedinitrile,2-(acetyloxy)-2-methyl- (7790-01-4)
- 2-hydroxyacetic acid (79-14-1)
- 2,5-Di-tert-amylhydroquinone (79-74-3)
- Bisphenol A (80-05-7)
- Hydroxymalonic Acid (80-69-3)
- 2',4'-Dimethoxypropiophenone (831-00-5)
- 2,4'-Bisphenol A (837-08-1)
- Hexestrol (84-16-2)
- octahydro-2-benzofuran-1,3-dione (85-42-7)
- Isoamyl salicylate (87-20-7)
- 4'-Hydroxy-3'-methylacetophenone (876-02-8)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- 1,2,4-Triethylbenzene (877-44-1)
- Hexamethylbenzene (87-85-4)
- Phenol,2,6-bis(1,1-dimethylethyl)-4-(methoxymethyl)- (87-97-8)
- 2-tert-butyl-5-methylphenol (88-60-8)
- 2-Sec-Butylphenol (89-72-5)
- 2-Isopropylbenzeneboronic acid (89787-12-2)
- Thymol (89-83-8)
- 2-Ethylphenol (90-00-6)
- 2-Hydroxybenzaldehyde (90-02-8)
- Guaiacol (90-05-1)
- 2,6-Dimethoxyphenol (91-10-1)
- Veratrole (91-16-7)
- Phenol, 2-(1,1-dimethyl-2-propen-1-yl)-3,6-dimethyl- (92617-73-7)
- Di(ethylene Glycol) Vinyl Ether (stabilized with KOH) (929-37-3)
- Ethanol, 2-[2-[2-(ethenyloxy)ethoxy]ethoxy]- (929-72-6)
- 2-Cyclopentenone (930-30-3)
- 3-Methoxycatechol (934-00-9)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 2-Methoxy-4-methylphenol (93-51-6)
- 2-Ethoxyphenol (94-71-3)
- Indene (95-13-6)
- 3,4,5-Trimethoxyphenylacetic acid (951-82-6)
- 1-methylcyclopenta-1,3-diene (96-39-9)
- Isoeugenol (97-54-1)
- Benzene, 1-methyl-4-(1-methyl-2-propenyl)- (97664-18-1)
- 4-Tritylphenol (978-86-9)
- Phenylboronic acid (98-80-6)
- Acetophenone (98-86-2)
- Methyl Paraben (99-76-3)
- 4-Hydroxybenzoic acid (99-96-7)
Phenol, Crystals Related Literature
-
Kristin Barkve Andersen,Marianne Glasius,Anders Feilberg Environ. Sci.: Processes Impacts 2014 16 1059
-
F. Crace Calvert J. Chem. Soc. 1865 18 66
-
Sh. Abdali,A. Daneshfar,M. Ghaedi,T. Khezeli Anal. Methods 2016 8 6074
-
A. Martyniak,H. Dilger,R. Scheuermann,I. M. Tucker,I. McKenzie,D. Vujosevic,E. Roduner Phys. Chem. Chem. Phys. 2006 8 4723
-
Zhen Guo,Bin Liu,Qinghong Zhang,Weiping Deng,Ye Wang,Yanhui Yang Chem. Soc. Rev. 2014 43 3480
-
Satish K. Kabra,Mika Huuhtanen,Riitta L. Keiski,Ganapati D. Yadav React. Chem. Eng. 2016 1 330
-
Graeme A. King,Thomas A. A. Oliver,Richard N. Dixon,Michael N. R. Ashfold Phys. Chem. Chem. Phys. 2012 14 3338
-
Ya-Jing Lyu,Ting Qi,Hua-Qing Yang,Chang-Wei Hu Catal. Sci. Technol. 2018 8 176
-
L. Sandhiya,K. Senthilkumar RSC Adv. 2014 4 7749
-
P. Tundo,M. Musolino,F. Aricò Green Chem. 2018 20 28
Related Categories
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Pesticide Chemicals Pesticides Antiviral
- Pesticide Chemicals Pesticide Intermediates
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Catalysts and Inorganic Chemicals Inorganic Compounds Salt
- Other Chemical additives Functional Additives